Acetamide, N-(2,5-dimethylphenyl)-2,2,2-trifluoro-

• CAS RN: 14618-48-5
• Molecular Formula: C10H10F3NO
• Molecular Weight: 217.19 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C10H10F3NO/c1-6-3-4-7(2)8(5-6)14-9(15)10(11,12)13/h3-5H,1-2H3,(H,14,15)
• InChI Key: KFUHMDMHSVWBTG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(F)(F)F

Description

Acetamide, N-(2,5-dimethylphenyl)-2,2,2-trifluoro- is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is commonly used in laboratory experiments to study its mechanism of action and its biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of Acetamide, N-(2,5-dimethylphenyl)-2,2,2-trifluoro- is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This can lead to a variety of biochemical and physiological effects, including changes in gene expression, protein synthesis, and cell signaling pathways.

Biochemical And Physiological Effects

Acetamide, N-(2,5-dimethylphenyl)-2,2,2-trifluoro- has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, this compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. It has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Acetamide, N-(2,5-dimethylphenyl)-2,2,2-trifluoro- in laboratory experiments is its high purity and stability. This makes it an ideal compound for studying its mechanism of action and its biochemical and physiological effects. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety precautions when handling this compound in the laboratory.

Future Directions

There are many potential future directions for research on Acetamide, N-(2,5-dimethylphenyl)-2,2,2-trifluoro-. One area of research could focus on its potential applications in the treatment of cancer and other diseases. Another area of research could focus on its mechanism of action and its effects on gene expression and cell signaling pathways. Additionally, future research could explore the potential use of this compound in the development of new drugs and therapies.
Conclusion
Acetamide, N-(2,5-dimethylphenyl)-2,2,2-trifluoro- is a unique chemical compound with potential applications in a variety of scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on this compound could lead to the development of new drugs and therapies for a variety of diseases and disorders.

Synthesis Methods

Acetamide, N-(2,5-dimethylphenyl)-2,2,2-trifluoro- can be synthesized using a variety of methods. One of the most common methods involves the reaction of N-(2,5-dimethylphenyl)acetamide with trifluoroacetic anhydride in the presence of a catalyst such as pyridine. This reaction results in the formation of Acetamide, N-(2,5-dimethylphenyl)-2,2,2-trifluoro- with a high yield and purity.

Scientific Research Applications

Acetamide, N-(2,5-dimethylphenyl)-2,2,2-trifluoro- has a wide range of scientific research applications. It is commonly used in laboratory experiments to study its mechanism of action and its biochemical and physiological effects. This compound has been shown to have potential applications in the fields of medicine, biology, and chemistry.